Cas no 2169150-63-2 (2-{2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-1-yl}acetic acid)

• Product Name: 2-{2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-1-yl}acetic acid
• CAS No: 2169150-63-2
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 6617245
• PubChem ID: 165824732
• Update Time: 2025-09-23

2-{2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2169150-63-2
• 2-[(1s)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-1-yl]acetic acid
• EN300-37342528
• EN300-1067094
• 2-{2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-1-yl}acetic acid
• 2-{2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-1-yl}acetic acid

• Inchi： 1S/C12H19NO4/c1-11(2,3)17-10(16)13-7-8-4-12(13,5-8)6-9(14)15/h8H,4-7H2,1-3H3,(H,14,15)
• InChI Key： QNOALCZJYVNDGW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CC1(CC(=O)O)C2)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-1-yl}acetic acid

Recent Advances in the Study of 2-{2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-1-yl}acetic acid (CAS: 2169150-63-2)

The compound 2-{2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-1-yl}acetic acid (CAS: 2169150-63-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring a tert-butoxycarbonyl (Boc) protected amine and an acetic acid moiety, presents unique chemical properties that make it a promising candidate for drug development and medicinal chemistry applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities.

One of the key breakthroughs in the study of this compound is its efficient synthesis via a novel [2+2] cycloaddition strategy, as reported in a 2023 publication in the Journal of Medicinal Chemistry. The researchers optimized the reaction conditions to achieve high yields (up to 85%) and excellent stereoselectivity, which is critical for its application in chiral drug synthesis. The Boc-protected amine group enhances the compound's stability during synthetic manipulations, while the acetic acid functionality allows for further derivatization, making it a versatile building block for pharmaceutical intermediates.

Recent computational studies have shed light on the conformational preferences of this bicyclic system. Density functional theory (DFT) calculations reveal that the 2-azabicyclo[2.1.1]hexane core adopts a rigid, strained conformation that may contribute to its potential biological activity. Molecular docking simulations suggest that derivatives of this compound could interact with specific protein targets, particularly those involved in neurological disorders, although experimental validation of these predictions is still ongoing.

In the realm of medicinal chemistry, researchers have begun exploring the pharmacological potential of this scaffold. Preliminary in vitro studies indicate that certain derivatives exhibit moderate inhibitory activity against enzymes such as histone deacetylases (HDACs) and phosphodiesterases (PDEs), suggesting possible applications in oncology and cardiovascular diseases. However, these findings require further optimization and validation through comprehensive structure-activity relationship (SAR) studies.

The stability and solubility profile of 2-{2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-1-yl}acetic acid have also been investigated. Recent formulation studies demonstrate that the compound maintains good chemical stability under physiological pH conditions (pH 7.4) for up to 48 hours, with degradation primarily occurring through hydrolysis of the Boc group. These properties make it suitable for further development as a pharmaceutical intermediate or potential prodrug candidate.

Looking forward, several research groups have proposed innovative applications for this scaffold. One particularly promising direction involves its use as a constrained amino acid surrogate in peptide mimetics, where the rigid bicyclic structure could enhance proteolytic stability and improve pharmacological properties. Additionally, its potential as a building block for novel macrocyclic compounds is being explored, which could lead to new classes of therapeutic agents with improved target specificity.

In conclusion, 2-{2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-1-yl}acetic acid represents an emerging scaffold in medicinal chemistry with multiple potential applications. While current research has established efficient synthetic routes and preliminary biological data, significant work remains to fully elucidate its therapeutic potential. Future studies should focus on comprehensive biological evaluation, structural optimization, and the development of efficient scale-up processes for pharmaceutical production.